6-(2-Iodophenyl)-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H14IN5OS
• Molecular Weight: 427.27 g/mol
• IUPAC Name: 4-[[6-(2-iodophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C14H14IN5OS/c15-11-4-2-1-3-10(11)13-18-20-12(16-17-14(20)22-13)9-19-5-7-21-8-6-19/h1-4H,5-9H2
• InChI Key: CSXGIRCBKSYQET-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NN=C3N2N=C(S3)C4=CC=CC=C4I

Description

6-(2-Iodophenyl)-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a fused heterocyclic compound featuring a triazolo[3,4-b][1,3,4]thiadiazole core substituted at positions 3 and 4. This compound belongs to a broader class of triazolothiadiazoles known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects .

Comparison with Similar Compounds

6-(4-Iodophenyl) Derivatives

• 3-[6-(4-Iodophenyl)-triazolo[3,4-b]thiadiazol-3-yl]-1H-indole (5a) Synthesis: Reacted from 4-amino-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol and 4-iodobenzoyl chloride in POCl₃ . Yield: 64%, m.p.: 183–185°C. Activity: Exhibited anticancer activity against Bcl-2-expressing cancer cells, with IC₅₀ values comparable to doxorubicin .

6-(Adamantyl) Derivatives

• 6-(1-Adamantyl)-3-(2-fluorophenyl)triazolo[3,4-b]thiadiazole (5d)
  • Synthesis : Prepared via cyclization of adamantane carboxylic acid derivatives .
  • Yield : ~60–75%, m.p. : 201–203°C.
  • Activity : Demonstrated antiproliferative effects against breast cancer (MCF-7) cells, attributed to the adamantyl group’s lipophilicity enhancing membrane permeability .

6-(Substituted Aryl) Derivatives

• 6-(2-Naphthyloxy)methyl Derivatives (105, 106)
  • Synthesis : Derived from 2-naphthoxyacetic acid and substituted phenyl groups .
  • Activity : Compound 106 (6-(4-fluorophenyl)) showed superior anticancer activity against HepG2 liver cancer cells (IC₅₀ = 1.2 µM) compared to doxorubicin (IC₅₀ = 2.5 µM) .

Substituent Effects on Position 3

3-(Morpholin-4-ylmethyl) Derivatives

• 3-(Morpholin-4-ylmethyl)-6-(thiophen-2-yl)triazolo[3,4-b]thiadiazole (CAS 1190248-28-2) Molecular Formula: C₁₂H₁₃N₅OS₂, m.p.: Not reported. Key Feature: The morpholine ring improves aqueous solubility, making it advantageous for drug formulation .

3-(Indol-3-yl) Derivatives

• 3-(1H-Indol-3-yl)-triazolo[3,4-b]thiadiazole-6-thiol (4) Synthesis: Formed via cyclization with KOH and CS₂ in ethanol . Yield: 70%, m.p.: 170–172°C. Activity: Moderate anticancer activity due to the indole moiety’s planar structure facilitating DNA intercalation .

3-(Substituted Phenyl) Derivatives

• 3-(3,4-Dimethoxyphenyl)-6-(N-methyl-pyrrol-2-yl)triazolo[3,4-b]thiadiazole (20a) Yield: 57%, m.p.: 184°C.

Melting Points and Solubility

• 6-(2-Iodophenyl)-3-(morpholin-4-ylmethyl) derivative : Expected m.p. ~180–190°C (based on analogs ).
• Solubility: Morpholine substituents increase solubility in polar solvents (e.g., DMSO, ethanol) compared to adamantyl or aryl analogs .